Cas no 2137896-50-3 (tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137896-50-3
• MF: C₁₁H₁₇F₂N₃O₂
• MW: 261.268389463425
• CID: 6360682
• PubChem ID: 165951602
• Update Time: 2025-10-22

tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137896-50-3
• EN300-786719
• tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C11H17F2N3O2/c1-10(2,3)18-8(17)6-7(15-16-14-6)11(4,5)9(12)13/h9H,1-5H3,(H,14,15,16)
• InChI Key： KPAPYFTUGUWBDU-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C1C(C(=O)OC(C)(C)C)=NNN=1)F

Computed Properties

• Exact Mass: 261.12888312g/mol
• Monoisotopic Mass: 261.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate

tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137896-50-3)

tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate is a versatile organic compound with the CAS registry number 2137896-50-3. This compound belongs to the class of triazoles, which are widely recognized for their stability and reactivity in various chemical reactions. The structure of this compound features a triazole ring substituted with a tert-butyl group and a difluorinated alkyl chain, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole-4-carboxylate typically involves a copper-catalyzed azide alkyne cycloaddition (CuAAC) reaction. This reaction is a cornerstone of click chemistry and has been extensively utilized in the construction of complex molecules with high precision. Recent studies have demonstrated the potential of this compound as a building block for developing novel drug delivery systems due to its unique combination of hydrophobicity and reactivity.

In terms of applications, tert-butyl 5-(1,1-difluoro-2-methylpropan-2-yl)-1H-1,2,3-triazole derivatives have shown promise in the field of materials science. Researchers have explored their use in creating stimuli-responsive polymers and self-healing materials. The incorporation of fluorinated groups enhances the thermal stability and chemical resistance of these materials, making them suitable for high-performance applications in aerospace and electronics.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthesis methods for compounds like tert-butyl 5-(1,1-difluoro-2-methylpropan-substituted triazoles. Scientists are increasingly focusing on catalytic systems that minimize waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote environmentally friendly chemical processes.

The properties of tert-butyl 5-(difluoromethyl)triazole carboxylate make it an attractive candidate for use in agrochemicals. Its ability to act as a bioisostere in pesticide development has been explored in recent studies. By replacing certain functional groups with fluorinated analogs, researchers aim to enhance the efficacy and reduce the environmental impact of agricultural chemicals.

In conclusion, tert-butyl 5-(difluoromethyl)triazole carboxylic ester (CAS No. 2137896-50-3) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, materials science, and agrochemicals underscore its significance as a key intermediate in contemporary chemical research. As scientific understanding continues to evolve, this compound is expected to play an even more pivotal role in driving innovation across various industries.